10.1039/C2CC38510D | Mesoporous silicananoparticle facilitated drug release through cascade photosensitizer activation and cleavage of singlet oxygen sensitive linker†

Mesoporous silicananoparticle facilitated drug release through cascade photosensitizer activation and cleavage of singlet oxygen sensitive linker†

Chemical Communications Pub Date: 2012-12-21 DOI: 10.1039/C2CC38510D

Abstract

A photoresponsive drug releasing system based on mesoporous silica nanoparticles (MSN) was developed. A model drug was decorated on the surfaces via singlet oxygen sensitive linkers and a singlet oxygen-generating photosensitizer was loaded in the mesopores of the MSN. An on-demand drug releasing system was successfully developed by irradiation with long-wavelength light.

Mesoporous silicananoparticle facilitated drug release through cascade photosensitizer activation and cleavage of singlet oxygen sensitive linker†

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Journal Name：Chemical Communications

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